Cas no 1073354-86-5 ((E)-2-(3,5-Dimethoxystyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

(E)-2-(3,5-Dimethoxystyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a styryl-substituted boronic ester derivative, widely utilized as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Its (E)-configured double bond and electron-rich dimethoxy groups enhance reactivity in palladium-catalyzed transformations, enabling efficient synthesis of biaryl and conjugated systems. The tetramethyl dioxaborolane moiety offers improved stability and handling compared to boronic acids, reducing protodeboronation risks. This compound is particularly valuable in pharmaceutical and materials science research for constructing complex aromatic frameworks. Its crystalline form ensures consistent purity, while its compatibility with diverse reaction conditions makes it a versatile building block for advanced organic synthesis.
(E)-2-(3,5-Dimethoxystyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
1073354-86-5 structure
Product Name:(E)-2-(3,5-Dimethoxystyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:1073354-86-5
MF:C16H23BO4
MW:290.162425279617
MDL:MFCD09038437
CID:827919
PubChem ID:24884838
Update Time:2025-10-13

(E)-2-(3,5-Dimethoxystyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • (E)-2-(3,5-Dimethoxystyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • E-2-(3,5-Dimethoxyphenyl)vinylboronic acid pinacol ester
    • 2-[(E)-2-(3,5-dimethoxyphenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-[(1E)-2-(3,5-Dimethoxyphenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • trans-2-(3,5-Dimethoxyphenyl)vinylboronic acid pinacol ester, 97%
    • NTOQJUAKAYKAPE-BQYQJAHWSA-N
    • J-001855
    • MFCD09038437
    • F87335
    • 1073354-86-5
    • CHEMBL2315712
    • BS-22572
    • CS-0175488
    • 2-[(E)-2-(3,5-dimethoxyphenyl)vinyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • AKOS015893160
    • DTXSID60584811
    • SCHEMBL15465972
    • MDL： MFCD09038437
    • Inchi： 1S/C16H23BO4/c1-15(2)16(3,4)21-17(20-15)8-7-12-9-13(18-5)11-14(10-12)19-6/h7-11H,1-6H3/b8-7+
    • InChI Key： NTOQJUAKAYKAPE-BQYQJAHWSA-N
    • SMILES： O1B(/C=C/C2C=C(C=C(C=2)OC)OC)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 290.16900
  • Monoisotopic Mass: 290.1689394g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • Melting Point: 56-62 °C
  • PSA: 36.92000
  • LogP: 3.34840

(E)-2-(3,5-Dimethoxystyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3

(E)-2-(3,5-Dimethoxystyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(E)-2-(3,5-Dimethoxystyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM104403-1g
(E)-2-(3,5-Dimethoxystyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 1073354-86-5 95%
1g
 $105 2021-08-06
Alichem
A449038363-1g
(E)-2-(3,5-Dimethoxystyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 1073354-86-5 95%
1g
 $400.00 2023-09-04
Chemenu
CM104403-1g
(E)-2-(3,5-Dimethoxystyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 1073354-86-5 95%
1g
 $184 2023-11-25
abcr
AB273966-250 mg
E-2-(3,5-Dimethoxyphenyl)vinylboronic acid pinacol ester; 95%
 1073354-86-5
250mg
 €144.00 2023-04-26
abcr
AB273966-1 g
E-2-(3,5-Dimethoxyphenyl)vinylboronic acid pinacol ester; 95%
 1073354-86-5
1g
 €246.00 2023-04-26
abcr
AB273966-5 g
E-2-(3,5-Dimethoxyphenyl)vinylboronic acid pinacol ester; 95%
 1073354-86-5
5g
 €858.00 2023-04-26
Fluorochem
212918-250mg
E)-2-(3,5-Dimethoxystyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 1073354-86-5 95%
250mg
 ￡100.00 2022-03-01
Fluorochem
212918-1g
E)-2-(3,5-Dimethoxystyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 1073354-86-5 95%
1g
 ￡300.00 2022-03-01
eNovation Chemicals LLC
Y1253433-1g
E-2-(3,5-DIMETHOXYPHENYL)VINYLBORONIC ACID PINACOL ESTER
 1073354-86-5 98%
1g
 $100 2024-06-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
I165798-1g
(E)-2-(3,5-Dimethoxystyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 1073354-86-5 97%
1g
 ¥970.90 2023-09-02

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